Cas no 2228756-20-3 (methyl2-(1-phenylcyclopropyl)propan-2-ylamine)

• Product Name: methyl2-(1-phenylcyclopropyl)propan-2-ylamine
• CAS No: 2228756-20-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6455195
• PubChem ID: 165863685
• Update Time: 2025-06-18

methyl2-(1-phenylcyclopropyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(1-phenylcyclopropyl)propan-2-ylamine
• EN300-1860786
• 2228756-20-3
• methyl[2-(1-phenylcyclopropyl)propan-2-yl]amine

• Inchi： 1S/C13H19N/c1-12(2,14-3)13(9-10-13)11-7-5-4-6-8-11/h4-8,14H,9-10H2,1-3H3
• InChI Key： LSYJKMDDTHWPDL-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-(1-phenylcyclopropyl)propan-2-ylamine

Introduction to Methyl 2-(1-phenylcyclopropyl)propan-2-ylamine (CAS No. 2228756-20-3)

Methyl 2-(1-phenylcyclopropyl)propan-2-ylamine, identified by its CAS number 2228756-20-3, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of methyl 2-(1-phenylcyclopropyl)propan-2-ylamine consists of a propyl chain substituted with a cyclopropyl group and a phenyl ring, which together contribute to its distinct chemical behavior and reactivity.

The< strong>cyclopropyl moiety in the molecule is particularly noteworthy, as it introduces a rigid, three-membered ring that can influence the compound's interactions with biological targets. This feature makes it a valuable scaffold for designing molecules with specific pharmacological properties. In recent years, there has been growing interest in the use of cyclopropyl-containing compounds in medicinal chemistry, owing to their ability to modulate biological pathways effectively.

One of the most compelling aspects of methyl 2-(1-phenylcyclopropyl)propan-2-ylamine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both the< strong>phenyl and< strong>cyclopropyl groups provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific therapeutic applications. This flexibility has led to several studies exploring its role in developing novel drugs targeting various diseases.

Recent research has highlighted the compound's significance in the context of central nervous system (CNS) disorders. Studies have demonstrated that derivatives of< strong>methyl 2-(1-phenylcyclopropyl)propan-2-ylamine can interact with neurotransmitter receptors, potentially offering new avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases. The< strong>cyclopropyl group's ability to enhance binding affinity and selectivity has been particularly noted, making it an attractive candidate for further investigation.

In addition to its applications in CNS drug development, methyl 2-(1-phenylcyclopropyl)propan-2-ylamine has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The< strong>phenyl ring's aromaticity contributes to its ability to modulate inflammatory pathways, while the< strong>cyclopropyl moiety enhances its solubility and bioavailability.

The synthesis of< strong>methyl 2-(1-phenylcyclopropyl)propan-2-ylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent standards required for pharmaceutical applications.

The pharmacokinetic properties of methyl 2-(1-phenylcyclopropyl)propan-2-ylamine are also of great interest. Its molecular structure suggests that it may exhibit favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics are crucial for developing drugs that can be administered orally and remain effective in the body for extended periods.

Ongoing research continues to explore the full potential of< strong>methyl 2-(1-phenylcyclopropyl)propan-2-ylamine. Scientists are investigating its interactions with various biological targets and assessing its efficacy in preclinical models. These efforts aim to uncover new therapeutic applications and optimize its use in drug development pipelines.

The compound's unique structural features make it a versatile tool for medicinal chemists seeking to develop innovative treatments. By leveraging its< strong>cyclopropyl and< strong>phenyl moieties, researchers can design molecules with tailored properties that address unmet medical needs. As our understanding of its chemical behavior evolves, so too will its role in advancing pharmaceutical science.

In conclusion, methyl 2-(1-phenylcyclopropyl)propan-2-ylamine (CAS No. 2228756-20-3) represents a promising compound with diverse applications in drug development. Its structural features and pharmacological potential make it a valuable asset for researchers working on CNS disorders, inflammation, and other therapeutic areas. Continued investigation into this compound is likely to yield significant advancements in pharmaceutical chemistry.